Cas no 10409-47-9 (2-Bromo-2-methylcyclohexanone)

• Product Name: 2-Bromo-2-methylcyclohexanone
• CAS No: 10409-47-9
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 1147420
• PubChem ID: 11116853
• Update Time: 2025-04-23

2-Bromo-2-methylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-bromo-2-methyl-
• 2-bromo-2-(methyl)cyclohexanone
• 2-bromo-2-methylcyclohexan-1-one
• 2-bromo-2-methylcyclohexanone
• 10409-47-9
• SCHEMBL7655453
• AKOS015906786
• EN300-102189
• DTXSID201307382
• 2-bromo-2-methyl-1-cyclohexanone
• NRPGPYHKXNYPCG-UHFFFAOYSA-N
• 2-Bromo-2-methylcyclohexanone

• Inchi： 1S/C7H11BrO/c1-7(8)5-3-2-4-6(7)9/h2-5H2,1H3
• InChI Key： NRPGPYHKXNYPCG-UHFFFAOYSA-N
• SMILES： BrC1(C)C(CCCC1)=O

Computed Properties

• Exact Mass: 189.99933
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-2-methylcyclohexanone

Cyclohexanone, 2-bromo-2-methyl-: A Comprehensive Overview in Modern Chemical Research

Cyclohexanone, 2-bromo-2-methyl- (CAS No. 10409-47-9) is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. Its unique structural features, characterized by a cyclohexane ring substituted with a bromo and a methyl group at the 2-position, make it a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's properties, applications, and its relevance in contemporary research, emphasizing its role in advancing drug discovery and material science.

The molecular structure of Cyclohexanone, 2-bromo-2-methyl- (CAS No. 10409-47-9) consists of a cyclohexane core with functional groups that enhance its reactivity. The presence of both a bromine atom and a methyl group at the same carbon position introduces a high degree of stereoselectivity, making it an invaluable building block for constructing complex molecular architectures. This feature has been exploited in the synthesis of chiral compounds, which are crucial in pharmaceuticals due to their specific biological interactions.

In recent years, Cyclohexanone, 2-bromo-2-methyl- has gained attention for its applications in the development of novel pharmaceuticals. Its ability to serve as a precursor for enantioselective synthesis has opened doors for the creation of drugs with improved efficacy and reduced side effects. For instance, researchers have utilized this compound to synthesize intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Cyclohexanone, 2-bromo-2-methyl- (CAS No. 10409-47-9) has been employed in the synthesis of advanced polymers and liquid crystals. Its structural rigidity and ability to form stable radicals make it an excellent candidate for developing high-performance materials with applications in electronics and optoelectronics. For example, researchers have incorporated this compound into polymer matrices to enhance thermal stability and mechanical strength, which are critical properties for materials used in harsh environments.

Recent advancements in synthetic methodologies have further highlighted the utility of Cyclohexanone, 2-bromo-2-methyl-. Transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this intermediate. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce diverse functional groups at the 2-position of the cyclohexane ring, expanding its synthetic potential. These developments have not only streamlined synthetic routes but also allowed for the rapid discovery of new compounds with tailored properties.

The role of computational chemistry in understanding the reactivity of Cyclohexanone, 2-bromo-2-methyl- cannot be overstated. Molecular modeling studies have provided insights into how different substituents influence its electronic structure and reactivity. These computational approaches have been instrumental in predicting reaction outcomes and optimizing synthetic conditions. By integrating experimental data with theoretical calculations, researchers can design more efficient synthetic strategies that minimize waste and maximize yield.

In conclusion, Cyclohexanone, 2-bromo-2-methyl- (CAS No. 10409-47-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable intermediate for synthesizing complex molecules with significant biological activity. As research continues to evolve, the utility of this compound is expected to expand further, driven by advancements in synthetic chemistry and computational methods.